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Compound of Interest

Compound Name: M122

Cat. No.: B14761203 Get Quote

Immediate Safety Notice: The identifier "M122" is not a unique chemical name but a product

code used by various manufacturers for chemically distinct products. Proper disposal

procedures are product-specific and depend entirely on the chemical composition and

associated hazards. Misidentification can lead to improper handling, dangerous chemical

reactions, and regulatory non-compliance. The first and most critical step is to accurately

identify the product in your possession.

Identifying Your "M122" Product
Before proceeding with any disposal protocol, examine the container's label to identify the

manufacturer and the full product name. This information is essential for obtaining the correct

Safety Data Sheet (SDS), which provides detailed instructions for safe handling and disposal.

Summary of Identified "M122" Products and Disposal
Guidelines
The following table summarizes the different products identified as "M122" and the high-level

disposal recommendations from their respective Safety Data Sheets.
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Manufacturer Product Name Product Type
Key Disposal
Information

Meguiar's M122 Surface Prep
Liquid, Non-

Hazardous

Absorb with inert

material, containerize,

and dispose of

according to local

regulations.[1][2]

TYGRIS
AM122 Maintenance

Absorbent Roll
Solid Absorbent

Unused product

requires no disposal.

Used product disposal

is dictated by the

nature of the

absorbed liquid.[3]

Miller-Stephenson MS-122XD
Aerosol Release

Agent

Hazardous Waste.

Dispose of at an

approved waste

disposal plant. Do not

puncture or incinerate

the can.[4][5][6]

Pharmaceutical
Valacyclovir

Hydrochloride 500 mg
Solid Pill

Not a laboratory

chemical. Dispose of

in accordance with

institutional and

regulatory guidelines

for pharmaceutical

waste.[7][8][9]

Detailed Disposal Protocols
Below are the detailed, step-by-step disposal procedures for the identified laboratory and

industrial "M122" products.

Protocol 1: Meguiar's M122 Surface Prep (Liquid)
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This product is not classified as hazardous, but proper disposal is still necessary to minimize

environmental impact.

Step 1: Containment of Spills

For spills, first contain the liquid to prevent it from spreading.

Working from the outside in, cover the spill with a non-combustible, inert absorbent material

such as bentonite, vermiculite, sand, or earth.[1][2]

Step 2: Collection

Mix the absorbent material with the spilled liquid until it appears dry.

Collect as much of the absorbed material as possible and place it into a designated, closed

container that is approved for transportation by local authorities.[1][2]

Step 3: Final Disposal

Seal the container securely.

Dispose of the collected material as soon as possible in accordance with all applicable local,

regional, national, and international regulations.[1][2]

Empty containers may be disposed of as non-hazardous waste, but consult your local

regulations first.[1]

Protocol 2: TYGRIS AM122 Maintenance Absorbent Roll
(Solid)
The disposal of this product is entirely dependent on the substance it has absorbed.

Step 1: Waste Characterization

If the absorbent roll is unused, no special disposal is required.[3]

If the roll has been used to absorb a liquid, it now takes on the hazardous characteristics of

that liquid.
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Step 2: Determine Disposal Path

Obtain the Safety Data Sheet (SDS) for the absorbed substance.

The "Disposal considerations" section of the SDS for the absorbed liquid will provide the

necessary disposal instructions.

The contaminated absorbent roll must be handled and disposed of as if it were the liquid

waste itself.[3]

Step 3: Final Disposal

Package the used absorbent roll in a container compatible with the absorbed chemical.

Label the container clearly, identifying the absorbed substance.

Follow the disposal recommendations for the absorbed chemical, which may include

incineration or disposal at a licensed hazardous waste facility.[3]

Protocol 3: Miller-Stephenson MS-122XD (Aerosol)
This product is classified as hazardous waste and requires specialized disposal procedures.

Step 1: Waste Identification

This product is an aerosol containing gas under pressure and is harmful to aquatic life with

long-lasting effects.[5] It must be managed as hazardous waste.

Step 2: Container Handling

Do not puncture or incinerate the aerosol can, even when empty, as it may explode if heated.

[4][5][6]

Protect the container from sunlight and do not expose it to temperatures exceeding 50°C

(122°F).[4][5][6]

Step 3: Final Disposal
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The contents and the container must be disposed of at an approved waste disposal plant.[4]

[5][6]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste contractor to arrange for pickup and disposal.

Comply with all federal, state, and local regulations for hazardous waste disposal.[4]

Logical Workflow for Chemical Waste Disposal
The following diagram outlines the critical decision-making process for the proper disposal of

any laboratory chemical, including products labeled "M122". This workflow emphasizes the

central role of the Safety Data Sheet (SDS) in ensuring safe and compliant waste

management.
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Start: Chemical Waste for Disposal

1. Identify Product
- Manufacturer

- Full Product Name

2. Obtain Safety Data Sheet (SDS)
 for the specific product

3. Review SDS Section 13 & 2:
Is the waste classified as hazardous?

Non-Hazardous Waste Path

No

Hazardous Waste Path

Yes

Follow SDS instructions for
non-hazardous disposal.

(e.g., absorb and dispose per
local regulations)

End: Proper & Compliant Disposal

Follow SDS and institutional
procedures for hazardous waste:

- Use designated, labeled container
- Store in Satellite Accumulation Area

- Arrange for EHS pickup

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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